N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C20H22N4O3/c1-3-25-20-12-17(13-23-24-14-21-22-15-24)7-8-19(20)27-10-9-26-18-6-4-5-16(2)11-18/h4-8,11-15H,3,9-10H2,1-2H3/b23-13+
• InChI Key: RMBVQIQHEKBILO-YDZHTSKRSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NN2C=NN=C2)OCCOC3=CC=CC(=C3)C
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/N2C=NN=C2)OCCOC3=CC=CC(=C3)C
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine, also known as EMA401, is a chemical compound that has been extensively studied for its potential use as a therapeutic agent in the treatment of chronic pain. EMA401 has been shown to have a high degree of selectivity for the angiotensin II type 2 receptor (AT2R), which is involved in the regulation of pain perception and inflammation.

Mechanism of Action

N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine selectively blocks the AT2R, which is involved in the regulation of pain perception and inflammation. AT2R is expressed in the dorsal root ganglia, which are involved in the transmission of pain signals from the periphery to the central nervous system. N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has been shown to inhibit the activity of nociceptive neurons in the dorsal root ganglia, thereby reducing pain perception. It has also been shown to reduce inflammation by inhibiting the release of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has been shown to have a high degree of selectivity for the AT2R, which is involved in the regulation of pain perception and inflammation. It has been shown to inhibit the activity of nociceptive neurons in the dorsal root ganglia, thereby reducing pain perception. It has also been shown to reduce inflammation by inhibiting the release of pro-inflammatory cytokines. N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has been shown to have a good safety profile, with no significant adverse effects reported in preclinical studies.

Advantages and Limitations for Lab Experiments

N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has several advantages for use in lab experiments. It has a high degree of selectivity for the AT2R, which makes it an ideal tool for studying the role of this receptor in pain perception and inflammation. It has also been shown to have a good safety profile, with no significant adverse effects reported in preclinical studies. However, one limitation of N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine is that it is a relatively new compound, and more research is needed to fully understand its pharmacological properties.

Future Directions

There are several future directions for research on N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine. One area of interest is the potential use of N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine in the treatment of neuropathic pain. Neuropathic pain is a chronic condition that is often difficult to treat with existing therapies. N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has shown promise in preclinical studies as a potential treatment for neuropathic pain. Another area of interest is the potential use of N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine in the treatment of inflammatory diseases, such as rheumatoid arthritis. N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has been shown to have anti-inflammatory effects in preclinical studies, and may have potential as a therapeutic agent in the treatment of inflammatory diseases. Finally, more research is needed to fully understand the pharmacological properties of N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine, including its pharmacokinetics and pharmacodynamics.

Scientific Research Applications

N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has been extensively studied for its potential use as a therapeutic agent in the treatment of chronic pain. It has been shown to have a high degree of selectivity for the AT2R, which is involved in the regulation of pain perception and inflammation. AT2R is expressed in the dorsal root ganglia, which are involved in the transmission of pain signals from the periphery to the central nervous system. N-{3-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has been shown to inhibit the activity of nociceptive neurons in the dorsal root ganglia, thereby reducing pain perception.